Ethylbisiminomethylguaiacol manganese chloride

• CAS No.: 81065-76-1
• Product Name: Ethylbisiminomethylguaiacol manganese chloride
• Molecular Formula: C18H18ClMnN2O4
• Molecular Weight: 416.7 g/mol
• IUPAC Name: manganese(3+);2-methoxy-6-[2-[(3-methoxy-2-oxidophenyl)methylideneamino]ethyliminomethyl]phenolate;chloride
• Standard InChI: InChI=1S/C18H20N2O4.ClH.Mn/c1-23-15-7-3-5-13(17(15)21)11-19-9-10-20-12-14-6-4-8-16(24-2)18(14)22;;/h3-8,11-12,21-22H,9-10H2,1-2H3;1H;/q;;+3/p-3
• Standard InChIKey: YUZJJFWCXJDFOQ-GAMUHHASSA-K
• SMILES: COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3]
• Canonical SMILES: COC1=CC=CC(=C1[O-])C=NCCN=CC2=C(C(=CC=C2)OC)[O-].[Cl-].[Mn+3]
• Appearance: Solid powder
• Description: EUK-134 is an antioxidant compound with superoxide dismutase and catalase activity for oxidative species such as peroxynitrite, superoxide, and hydrogen peroxide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ((N,N'-bis(3-methoxysalicylidene)ethylenediamine)Mn(III))(+) Cl(-); EUK-134; EUK134; MeO-salenMn(III); Mn(III) 3-methoxy N,N-bis(salicylidene)ethylenediamine chloride
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Mitoprotective antioxidant EUK-134 stimulates fatty acid oxidation and prevents hypertrophy in H9C2 cells. Mol Cell Biochem. 2016 Sep;420(1-2):185-94. doi: 10.1007/s11010-016-2788-9. Epub 2016 Aug 11. PubMed PMID: 27514538.; 5: Howard MD, Greineder CF, Hood ED, Muzykantov VR. Endothelial targeting of liposomes encapsulating SOD/catalase mimetic EUK-134 alleviates acute pulmonary inflammation. J Control Release. 2014 Mar 10;177:34-41. doi: 10.1016/j.jconrel.2013.12.035. Epub 2014 Jan 9. PubMed PMID: 24412573; PubMed Central PMCID: PMC4593476.; 6: Ni X, Yang ZJ, Carter EL, Martin LJ, Koehler RC. Striatal neuroprotection from neonatal hypoxia-ischemia in piglets by antioxidant treatment with EUK-134 or edaravone. Dev Neurosci. 2011;33(3-4):299-311. doi: 10.1159/000327243. Epub 2011 Jun 24. PubMed PMID: 21701140; PubMed Central PMCID: PMC3225250.; 7: Chen SY, Dehart DB, Sulik KK. Protection from ethanol-induced limb malformations by the superoxide dismutase/catalase mimetic, EUK-134. 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• PubChem Compound: 9823233
• Last Modified: Nov 11 2021